ethyl 3-(benzo[d]thiazol-2-yl)-2-pentanamido-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 3-(benzo[d]thiazol-2-yl)-2-pentanamido-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate is a useful research compound. Its molecular formula is C22H25N3O3S2 and its molecular weight is 443.58. The purity is usually 95%.
BenchChem offers high-quality ethyl 3-(benzo[d]thiazol-2-yl)-2-pentanamido-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ethyl 3-(benzo[d]thiazol-2-yl)-2-pentanamido-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- The compound has been investigated for its antibacterial potential. Researchers synthesized it as a potential antibacterial agent by designing and synthesizing precursor substrates, including substituted 2-amino benzothiazoles, 2-amino-5-[(E)-phenyl diazenyl] benzoic acid, and 2-phenyl-4H benzo[d][1,3]oxazin-4-one .
- Notably, trimetrexate (TMQ) and piritrexim (PTX) are potent lipophilic DHFR inhibitors derived from quinazoline derivatives .
- While specific studies on this compound’s anticonvulsant properties are scarce, the broader class of quinazoline derivatives has been investigated for anticonvulsant activity .
- Quinazoline derivatives have demonstrated anti-inflammatory and analgesic effects in preclinical studies .
Antibacterial Activity
Antitumor Potential
Anticonvulsant Evaluation
Anti-inflammatory and Analgesic Effects
Treatment of Viral Infections
Diabetes and Other Metabolic Disorders
Mechanism of Action
Target of Action
The primary target of this compound is the c-Jun NH2-terminal protein kinase (JNK) signal transduction pathway . The JNK pathway plays a crucial role in various cellular processes, including cell growth, differentiation, survival, and apoptosis .
Mode of Action
The compound has been shown to inhibit the JNK signaling pathway . By preventing the activation of JNK, or c-Jun phosphorylation, the compound can exert a neuroprotective effect .
Biochemical Pathways
The JNK pathway is a part of the mitogen-activated protein kinase (MAPK) pathways that are involved in the regulation of various cellular activities. Inhibition of the JNK pathway by the compound can affect these activities, leading to changes in cell survival, especially under conditions of stress such as cerebral ischemia .
Result of Action
The compound promotes cell survival after cerebral ischemia by inhibiting the JNK signaling pathway . It provides significant protection against the delayed loss of hippocampal CA1 neurons in a gerbil model of transient global ischemia . This effect is mediated by JNK inhibition and therefore by c-Jun expression and phosphorylation .
properties
IUPAC Name |
ethyl 3-(1,3-benzothiazol-2-yl)-2-(pentanoylamino)-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25N3O3S2/c1-3-5-10-18(26)24-21-19(20-23-15-8-6-7-9-16(15)29-20)14-11-12-25(13-17(14)30-21)22(27)28-4-2/h6-9H,3-5,10-13H2,1-2H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MMHFVNQYDZKPFT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(=O)NC1=C(C2=C(S1)CN(CC2)C(=O)OCC)C3=NC4=CC=CC=C4S3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.